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Compound of Interest

Compound Name: Cyproterone Acetate-13C2,d3

Cat. No.: B13840035 Get Quote

For researchers, scientists, and drug development professionals requiring isotopically labeled

standards, Cyproterone Acetate-13C2,d3 is a critical reference material for use in quantitative

bioanalytical studies, such as mass spectrometry-based assays. This guide provides an in-

depth overview of its commercial availability, typical quality specifications, and relevant

technical methodologies.

Commercial Availability
Several specialized chemical suppliers offer Cyproterone Acetate-13C2,d3. These companies

provide the compound, typically synthesized for research and development purposes, and

supply it with a Certificate of Analysis (CoA) detailing its quality and purity. Below is a summary

of prominent commercial suppliers.
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Supplier Product Name
Product Code /
SKU

Molecular
Formula

Notes

LGC Standards

Cyproterone

Acetate-13C2,d3

(Major)

TRC-C989102
C₂₂¹³C₂H₂₆D₃ClO

₄

Available in 1 mg

and 10 mg pack

sizes. A

certificate

indicating the

exact weight is

provided with the

product.[1]

BDG Synthesis
Cyproterone

Acetate-13C2,d3
130805-10

C₂₂¹³C₂H₂₆D₃ClO

₄

A Certificate of

Analysis is

provided,

including NMR

spectra and

HPLC

chromatogram.

Target HPLC

purity is >98%.[2]

Simson Pharma

Limited

Cyproterone

Acetate-13C2-D3
C490011

C₂₂¹³C₂H₂₆D₃ClO

₄

Accompanied by

a Certificate of

Analysis.[3]

Daicel Pharma

Standards

Cyproterone

Acetate-13C2D3
DCTI-A-000178

C₂₂¹³C₂H₂₆D₃ClO

₄

A sample

Certificate of

Analysis is

available on their

website.[4]

Clinivex

Cyproterone

Acetate-13C2,d3

(Major)

RCLS2L125499
C₂₂¹³C₂H₂₆D₃ClO

₄

Intended for

laboratory use

only. A CoA is

provided with

recommended

storage

conditions.[5]
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VIVAN Life

Sciences

Cyproterone

Acetate-13C2,d3
VLCS-00580

C₂₂¹³C₂H₂₆D₃ClO

₄

CoA, MASS,

NMR, and HPLC

data are

provided with the

compound.

Technical Data Summary
The following table summarizes the typical physicochemical properties and quality

specifications for commercially available Cyproterone Acetate-13C2,d3, based on information

from suppliers and representative data.

Parameter Specification Method

Chemical Name

(1β,2β)-17-(Acetyloxy-

13C2,d3)-6-chloro-1,2-dihydro-

3'H-cyclopropa[4][6]pregna-

1,4,6-triene-3,20-dione

IUPAC Nomenclature

Molecular Formula C₂₂¹³C₂H₂₆D₃ClO₄ -

Molecular Weight 421.94 g/mol Mass Spectrometry

Unlabeled CAS Number 427-51-0 -

Appearance White to off-white solid Visual Inspection

Chemical Purity (HPLC) ≥98%
High-Performance Liquid

Chromatography (HPLC)

Isotopic Enrichment

Not consistently specified;

typically ≥99% for ¹³C and

≥98% for Deuterium

Mass Spectrometry / Nuclear

Magnetic Resonance (NMR)

Identity Confirmation Conforms to structure
¹H NMR, ¹³C NMR, Mass

Spectrometry

Storage
2-8°C, protected from light and

moisture
Supplier Recommendation
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Experimental Protocols
Generalized Synthesis of Isotopically Labeled
Cyproterone Acetate
The synthesis of isotopically labeled Cyproterone Acetate is a multi-step process. While

specific proprietary methods are not disclosed by suppliers, a generalized pathway can be

inferred from the patent literature. The labeling with ¹³C and Deuterium is typically introduced in

the acetyl group.

A plausible synthetic approach involves the synthesis of the unlabeled Cyproterone core,

followed by acetylation using a labeled acetylating agent, such as Acetyl-1,2-¹³C₂, d₃-chloride

or the corresponding anhydride.

Below is a DOT script for a generalized logical workflow for the synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13840035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Synthesis Workflow for Cyproterone Acetate-13C2,d3

Starting Material (e.g., a suitable steroid precursor)

Multi-step synthesis to form the Cyproterone core structure

Acetylation of the Cyproterone core with the labeled agent

Preparation of labeled acetylating agent (Acetyl-1,2-13C2, d3-chloride/anhydride)

Purification of Cyproterone Acetate-13C2,d3 (e.g., by chromatography)

Final Product: Cyproterone Acetate-13C2,d3

Click to download full resolution via product page

Generalized synthesis workflow.

Quality Control and Analytical Methodology
The quality of Cyproterone Acetate-13C2,d3 is assessed using a combination of analytical

techniques to confirm its identity, purity, and isotopic enrichment.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment:

A representative HPLC method for the analysis of Cyproterone Acetate involves a reversed-

phase column.
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Column: C18, e.g., 250 x 4.6 mm, 5 µm particle size

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. A typical isocratic

condition is Acetonitrile:Water (60:40 v/v).

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm

Quantification: The chemical purity is determined by the peak area percentage.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Identity and Isotopic Enrichment:

¹H NMR: To confirm the overall structure of the molecule. The integration of proton signals

will be altered in the deuterated positions.

¹³C NMR: To confirm the presence and position of the ¹³C labels.

Mass Spectrometry (MS) for Identity and Isotopic Enrichment:

High-resolution mass spectrometry is used to confirm the exact mass of the labeled

compound, which will differ from the unlabeled standard by the mass of the incorporated

isotopes.

The following DOT script illustrates a typical quality control workflow.
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Quality Control Workflow for Cyproterone Acetate-13C2,d3

Identity Confirmation Purity Assessment Isotopic Enrichment

1H and 13C NMR Spectroscopy

Release with Certificate of Analysis

Mass Spectrometry (MS) HPLC-UV Mass Spectrometry NMR Spectroscopy

Synthesized Cyproterone Acetate-13C2,d3

Click to download full resolution via product page

Quality control workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Cyproterone Acetate-13C2,d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13840035#commercial-suppliers-of-cyproterone-
acetate-13c2-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13840035#commercial-suppliers-of-cyproterone-acetate-13c2-d3
https://www.benchchem.com/product/b13840035#commercial-suppliers-of-cyproterone-acetate-13c2-d3
https://www.benchchem.com/product/b13840035#commercial-suppliers-of-cyproterone-acetate-13c2-d3
https://www.benchchem.com/product/b13840035#commercial-suppliers-of-cyproterone-acetate-13c2-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13840035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13840035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

